Cas no 21917-99-7 (1H-Pyrazole,3-phenyl-5-(phenylmethyl)-)

1H-Pyrazole,3-phenyl-5-(phenylmethyl)- structure
21917-99-7 structure
Product Name:1H-Pyrazole,3-phenyl-5-(phenylmethyl)-
CAS No:21917-99-7
MF:C16H14N2
MW:234.295763492584
CID:289916
PubChem ID:283965
Update Time:2025-04-19

1H-Pyrazole,3-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-phenyl-5-(phenylmethyl)-
    • 5-benzyl-3-phenyl-1H-pyrazole
    • 3-Benyl-5-phenyl-pyrazol
    • 3-benzyl-5-phenyl-1H-pyrazole
    • 3-Benzyl-5-phenyl-pyrazol
    • 5-phenyl-3-benzylpyrazole
    • DTXSID20300852
    • NSC-139240
    • 21917-99-7
    • 25142-45-4
    • NSC139240
    • CHEMBL1974652
    • FT-0616333
    • AKOS024322719
    • Inchi: 1S/C16H14N2/c1-3-7-13(8-4-1)11-15-12-16(18-17-15)14-9-5-2-6-10-14/h1-10,12H,11H2,(H,17,18)
    • InChI Key: ZLVBMDHJLBYKFG-UHFFFAOYSA-N
    • SMILES: N1C(=CC(C2C=CC=CC=2)=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.11600
  • Monoisotopic Mass: 234.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.139
  • Boiling Point: 435.3°Cat760mmHg
  • Flash Point: 199.4°C
  • Refractive Index: 1.624
  • PSA: 28.68000
  • LogP: 3.66750
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